Cas no 2680672-12-0 (3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid)

• Product Name: 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• CAS No: 2680672-12-0
• MF: C₁₄H₁₇NO₅
• MW: 279.288484334946
• CID: 6509443
• PubChem ID: 165911447
• Update Time: 2025-05-19

3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28285680
• 3-[(4-methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid
• 2680672-12-0
• 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

• Inchi： 1S/C14H17NO5/c1-3-10-20-14(18)15(9-8-13(16)17)11-4-6-12(19-2)7-5-11/h3-7H,1,8-10H2,2H3,(H,16,17)
• InChI Key： QBOJOROEIGQVID-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C1C=CC(=CC=1)OC)CCC(=O)O)=O

Computed Properties

• Exact Mass: 279.11067264g/mol
• Monoisotopic Mass: 279.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.1Ų

Additional information on 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid

Professional Introduction to 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic Acid (CAS No. 2680672-12-0)

3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2680672-12-0, represents a unique structural motif that combines a phenolic group with an amino acid derivative, making it a potentially valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of this compound features a 4-methoxyphenyl group, which is a key pharmacophore in many drug candidates due to its ability to interact with biological targets in a specific manner. The presence of this group, along with the prop-2-en-1-yloxy moiety, contributes to the compound's overall solubility and reactivity, which are critical factors in drug design and formulation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The structure of 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid suggests potential applications in this area. For instance, the combination of the phenolic group and the amino acid derivative may enable interactions with enzymes and receptors involved in pain perception and neuroinflammation.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The carbonyl group and the amino functionality provide multiple sites for further chemical modification, allowing researchers to tailor the properties of the final drug candidates. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of polyphenolic derivatives in pharmacological research. Compounds containing methoxy-substituted aromatic rings, such as those found in 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid, have shown promise in various preclinical models. These studies suggest that such compounds may exhibit anti-inflammatory and antioxidant properties, which are relevant to a wide range of therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired product. These methods are well-established in modern organic synthesis and are widely used in industrial-scale production.

In addition to its synthetic significance, 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid has potential applications in material science. The unique combination of functional groups makes it a candidate for use in polymer chemistry, where it could serve as a monomer or cross-linking agent. Such applications would leverage the compound's ability to form stable bonds while maintaining flexibility and reactivity.

The pharmaceutical industry is constantly seeking innovative compounds that can address unmet medical needs. The versatility of 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid makes it an attractive candidate for further exploration. Its structural features offer opportunities for designing drugs with improved efficacy and reduced side effects compared to existing therapies.

As research continues to uncover new biological targets and mechanisms, compounds like 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid will play an increasingly important role in drug discovery. The ability to modify its structure allows for the creation of libraries of derivatives that can be screened for activity against various diseases. This approach aligns with the growing trend toward personalized medicine, where drugs are tailored to individual patient needs.

The long-term potential of this compound extends beyond its immediate applications. By serving as a scaffold for further chemical innovation, it could inspire the development of entirely new classes of therapeutic agents. This underscores the importance of investing in fundamental research and developing versatile building blocks like 3-[(4-Methoxyphenyl)[(prop-2-en-1-yloxy)carbonyl]amino]propanoic acid.